![molecular formula C24H34Cl2N4O7 B591140 VU 590 dihydrochloride CAS No. 313505-85-0](/img/structure/B591140.png)
VU 590 dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
VU 590 dihydrochloride is a highly pure, synthetic, and biologically active compound . It is an inhibitor of the renal outer medullary potassium channel (Kir1.1, ROMK) and Kir7.1 . It has a molecular weight of 561.46 g/mol .
Molecular Structure Analysis
The molecular formula of VU 590 dihydrochloride is C24H34Cl2N4O7 . The InChI string representation isInChI=1S/C24H32N4O7.2ClH/c29-27(30)23-5-1-21(2-6-23)19-25-9-13-33-14-10-26(12-16-35-18-17-34-15-11-25)20-22-3-7-24(8-4-22)28(31)32;;/h1-8H,9-20H2;2*1H
. The canonical SMILES string is C1COCCN(CCOCCOCCN1CC2=CC=C(C=C2)N+[O-])CC3=CC=C(C=C3)N+[O-].Cl.Cl
. Physical And Chemical Properties Analysis
VU 590 dihydrochloride is a solid form compound . It has a solubility of more than 10 mg/mL in deionized water . The storage temperature is 2-8°C .Scientific Research Applications
Inhibition of ROMK Channels
VU 590 dihydrochloride is known to inhibit the renal outer medullary potassium channel (ROMK) with an IC50 of 294 nM . ROMK channels play a crucial role in maintaining potassium balance and are involved in renal potassium secretion. Therefore, VU 590 dihydrochloride can be used in research related to kidney function and disorders.
Inhibition of Kir7.1 Channels
VU 590 dihydrochloride also inhibits the inward rectifying potassium channel Kir7.1 at low micromolar affinity . Kir7.1 channels are expressed in various tissues including the retina and kidney, and are associated with disorders such as snowflake vitreoretinal degeneration and EAST/SeSAME syndrome. Thus, VU 590 dihydrochloride can be used in research related to these conditions.
Selectivity Towards Kir Channels
Interestingly, VU 590 dihydrochloride does not inhibit Kir2.1 or Kir4.1 channels . This selectivity makes it a valuable tool in research to understand the distinct roles of different Kir channels in physiological processes.
Study of Ion Permeation Pathways
VU 590 dihydrochloride appears to act by blocking the ion permeation pathway of the channel . This makes it useful in studies aimed at understanding the mechanisms of ion transport across cell membranes.
Biochemical and Physiological Studies
The compound’s properties, such as its molecular weight, solubility, and storage conditions , make it suitable for various biochemical and physiological studies.
Mechanism of Action
Target of Action
VU 590 dihydrochloride is a synthetic blocker that primarily targets the renal outer medullary potassium channel (ROMK, Kir1.1) and the inward rectifying potassium channel Kir7.1 . These channels play a crucial role in maintaining the potassium balance in the body.
Mode of Action
VU 590 dihydrochloride interacts with its targets by blocking the ion permeation pathway of the channel . It inhibits ROMK at sub-micromolar affinity (294 nM) and Kir7.1 at low micromolar affinity .
Pharmacokinetics
It is soluble to 100 mm in dmso , which suggests that it may have good bioavailability.
Safety and Hazards
VU 590 dihydrochloride is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . Protective gloves, eye protection, and face protection should be worn when handling this compound .
properties
IUPAC Name |
7,13-bis[(4-nitrophenyl)methyl]-1,4,10-trioxa-7,13-diazacyclopentadecane;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O7.2ClH/c29-27(30)23-5-1-21(2-6-23)19-25-9-13-33-14-10-26(12-16-35-18-17-34-15-11-25)20-22-3-7-24(8-4-22)28(31)32;;/h1-8H,9-20H2;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRYYSUBAHIUBNJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN(CCOCCOCCN1CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)[N+](=O)[O-].Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34Cl2N4O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90849485 |
Source
|
Record name | 7,13-Bis[(4-nitrophenyl)methyl]-1,4,10-trioxa-7,13-diazacyclopentadecane--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90849485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
561.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
VU 590 dihydrochloride | |
CAS RN |
313505-85-0 |
Source
|
Record name | 7,13-Bis[(4-nitrophenyl)methyl]-1,4,10-trioxa-7,13-diazacyclopentadecane--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90849485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7,13-Bis(4-nitrobenzyl)-1,4,10-trioxa-7,13-diazacyclopentadecane dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.